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Compound of Interest

Compound Name:

Bis(3-

glycidoxypropyl)tetramethyldisilox

ane

Cat. No.: B085544 Get Quote

Proper handling and disposal of Bis(3-glycidoxypropyl)tetramethyldisiloxane are critical to

ensure laboratory safety and environmental protection. This guide provides a comprehensive,

step-by-step procedure for researchers, scientists, and drug development professionals to

manage this chemical waste stream effectively. Adherence to these protocols is essential to

mitigate risks associated with its hazardous properties.

Chemical and Physical Properties
A summary of the key quantitative data for Bis(3-glycidoxypropyl)tetramethyldisiloxane is

presented below. This information is vital for a thorough risk assessment prior to handling and

disposal.
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Property Value Citations

CAS Number 126-80-7 [1][2]

Physical State Liquid [3][4]

Appearance
Colorless to light yellow, clear

liquid
[2][5]

Boiling Point 184 °C @ 2-3 hPa (mmHg) [2][3]

Flash Point 150 °C (302 °F) - closed cup [2][3]

Density 0.996 g/mL at 20 °C [2][3]

Storage Class 10 - Combustible liquids [3]

Shelf Life
12 months in a strictly sealed,

unopened container
[5]

Operational Protocol for Disposal
This section outlines the standard operating procedure for the safe disposal of Bis(3-
glycidoxypropyl)tetramethyldisiloxane, from initial handling to final waste processing.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling, it is crucial to recognize the hazards associated with this compound. Bis(3-
glycidoxypropyl)tetramethyldisiloxane is known to cause skin irritation and serious eye

irritation.[1][4] It may also cause an allergic skin reaction and respiratory tract irritation.[1][2]

Mandatory Personal Protective Equipment (PPE):

Hand Protection: Wear neoprene or nitrile rubber gloves. Gloves must be inspected before

use.[4]

Eye Protection: Use tightly fitting chemical safety goggles. Contact lenses should not be

worn.[1][4]
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Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[1][4]

Respiratory Protection: If there is a risk of inhalation of vapors or mists, use respiratory

protection equipment, such as a type ABEK (EN14387) respirator filter.[3][4]

All activities should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1][4][6] Emergency eye wash fountains and safety showers must be readily accessible in

the immediate vicinity of any potential exposure.[4]

Step 2: Waste Collection and Storage
Proper segregation and storage of chemical waste are fundamental to safe disposal.

Containers: Use suitable, clearly labeled, and tightly closed containers for waste collection.

[1][2] The material of the container should be compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Bis(3-glycidoxypropyl)tetramethyldisiloxane".

Storage: Store the waste container in a designated, cool, dry, and well-ventilated area away

from heat, sparks, and open flames.[1][5][6] Do not store with incompatible materials such as

alkalis, metal salts, oxidizing agents, precious metals, amines, or moisture.[4][6]

Step 3: Spill and Leak Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate: Evacuate unnecessary personnel from the spill area.[4]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further spillage or leakage if it is safe to do so.[1] Do not let the chemical

enter drains or public waters.[1][6]

Absorb: Clean up spills using an inert, absorbent material (e.g., sand, vermiculite, or

commercial sorbent).[2][6]
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Collect: Sweep or shovel the absorbed material into an appropriate, closed container for

disposal.[2][6] Use only non-sparking tools for this process.[1][6]

Decontaminate: Clean the spill area thoroughly.

Dispose: Treat the collected waste and cleaning materials as hazardous waste and dispose

of them according to the procedures in Step 4.

Step 4: Final Disposal
The final disposal of Bis(3-glycidoxypropyl)tetramethyldisiloxane must comply with all local,

state, and federal regulations.

Recommended Method: The primary recommended disposal method is incineration.[6][7]

Licensed Facility: Dispose of the waste container at a licensed and approved waste disposal

facility.[1][6] Do not dispose of waste into sewers.[7][8]

Documentation: Maintain records of waste disposal as required by your institution and

regulatory agencies.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Bis(3-glycidoxypropyl)tetramethyldisiloxane.
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Disposal Workflow: Bis(3-glycidoxypropyl)tetramethyldisiloxane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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